Cas no 179412-71-6 (2-{2,4,5-Trioxo-3-4-(trifluoromethyl)benzyl-1-imidazolidinyl}acetic Acid)

• Product Name: 2-{2,4,5-Trioxo-3-4-(trifluoromethyl)benzyl-1-imidazolidinyl}acetic Acid
• CAS No: 179412-71-6
• CID: 4614433
• Update Time: 2025-06-22

2-{2,4,5-Trioxo-3-4-(trifluoromethyl)benzyl-1-imidazolidinyl}acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-{2,4,5-Trioxo-3-4-(trifluoromethyl)benzyl-1-imidazolidinyl}acetic Acid

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones

Additional information on 2-{2,4,5-Trioxo-3-4-(trifluoromethyl)benzyl-1-imidazolidinyl}acetic Acid

Professional Introduction to 2-{2,4,5-Trioxo-3-4-(trifluoromethyl)benzyl-1-imidazolidinyl}acetic Acid (CAS No. 179412-71-6)

Compound 2-{2,4,5-Trioxo-3-4-(trifluoromethyl)benzyl-1-imidazolidinyl}acetic Acid, identified by its CAS number 179412-71-6, represents a significant advancement in the field of pharmaceutical chemistry and biochemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The presence of multiple functional groups, including a trifluoromethyl substituent and an imidazolidinyl moiety, contributes to its distinct chemical properties and biological activities.

The structural framework of 2-{2,4,5-Trioxo-3-4-(trifluoromethyl)benzyl-1-imidazolidinyl}acetic Acid is meticulously designed to interact with biological targets in a highly specific manner. The trifluoromethyl group is particularly noteworthy, as it is frequently incorporated into pharmaceutical compounds to enhance metabolic stability and binding affinity. This modification has been extensively studied and validated in various drug molecules, demonstrating its efficacy in improving pharmacokinetic profiles.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced bioavailability and reduced side effects. The imidazolidinyl component of this compound adds another layer of complexity, enabling it to engage with multiple biological pathways simultaneously. This multifunctionality is crucial for addressing complex diseases that require a multifaceted therapeutic approach.

The synthesis of 2-{2,4,5-Trioxo-3-4-(trifluoromethyl)benzyl-1-imidazolidinyl}acetic Acid involves a series of carefully orchestrated chemical reactions that highlight the expertise of modern synthetic chemistry. Advanced techniques such as palladium-catalyzed cross-coupling reactions and protecting group strategies have been employed to ensure high yields and purity. These synthetic methodologies are essential for producing compounds that meet the stringent requirements of pharmaceutical applications.

The biological activity of this compound has been the subject of numerous preclinical studies. Initial findings suggest that it exhibits potent inhibitory effects on various enzymes and receptors relevant to inflammatory and metabolic disorders. The precise interaction between the trifluoromethyl group and biological targets appears to be key to its observed efficacy. Furthermore, the imidazolidinyl moiety seems to contribute to its ability to modulate multiple signaling pathways, making it a promising candidate for therapeutic intervention.

Ongoing research is delving deeper into the mechanistic aspects of how 2-{2,4,5-Trioxo-3-4-(trifluoromethyl)benzyl-1-imidazolidinyl}acetic Acid exerts its effects at the molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being utilized to elucidate its binding interactions with target proteins. These structural insights are invaluable for optimizing the compound's pharmacological properties and for designing next-generation derivatives.

The pharmaceutical industry is increasingly recognizing the importance of innovative compounds like 2-{2,4,5-Trioxo-3-4-(trifluoromethyl)benzyl-1-imidazolidinyl}acetic Acid. Its unique combination of structural features and biological activities positions it as a versatile tool for addressing unmet medical needs. As research progresses, it is anticipated that this compound will play a pivotal role in the development of novel therapeutics across various therapeutic areas.

In conclusion, the compound CAS No. 179412-71-6, specifically named as 2-{2,4,5-Trioxo-3-4-(trifluoromethyl)benzyl-1-imidazolidinyl}acetic Acid, represents a significant contribution to the field of medicinal chemistry. Its sophisticated structure and promising biological profile make it an exciting prospect for future drug development. Continued investigation into its mechanisms of action and therapeutic potential will further solidify its importance in the quest for innovative medical solutions.